Cas no 33809-91-5 (1H-Benzimidazole-2-methanol,2-acetate)

1H-Benzimidazole-2-methanol,2-acetate structure
33809-91-5 structure
Product Name:1H-Benzimidazole-2-methanol,2-acetate
CAS No:33809-91-5
MF:C10H10N2O2
MW:190.198602199554
CID:294464
PubChem ID:14262259
Update Time:2025-04-19

1H-Benzimidazole-2-methanol,2-acetate Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanol,2-acetate
    • 2-acetoxymethylbenzimidazole
    • 1H-Benzimidazole-2-methanol,acetate (ester) (9CI)
    • 2-Benzimidazolemethanol, acetate (7CI)
    • 2-Benzimidazolemethanol, acetate (ester) (8CI)
    • 33809-91-5
    • SCHEMBL9673902
    • 2-(acetoxymethyl)benzimidazole
    • KTLXBVGBWNYAQW-UHFFFAOYSA-N
    • (1H-Benzo[d]imidazol-2-yl)methyl acetate
    • Inchi: 1S/C10H10N2O2/c1-7(13)14-6-10-11-8-4-2-3-5-9(8)12-10/h2-5H,6H2,1H3,(H,11,12)
    • InChI Key: KTLXBVGBWNYAQW-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 190.074227566g/mol
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55Ų
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